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Compound of Interest

Compound Name:
[(3,4-Dimethylphenyl)methyl]

(propyl)amine

CAS No.: 39190-97-1

Cat. No.: B13255018

Get Quote

CAS Number: 102-48-7 Synonyms: 3,4-Dimethylbenzylamine; 3,4-Xylylamine; (3,4-

Dimethylphenyl)methanamine Molecular Formula: C₉H₁₃N Molecular Weight: 135.21 g/mol [1]

Executive Summary
(3,4-Dimethylphenyl)methylamine (CAS 102-48-7) is a primary benzylic amine characterized by

a benzene ring substituted with two methyl groups at the meta and para positions relative to

the aminomethyl moiety. Unlike its N,N-dimethylated analogs often used as polymerization

catalysts, this primary amine serves as a critical nucleophilic building block in medicinal

chemistry.

Its structural significance lies in the 3,4-dimethylbenzyl motif, a pharmacophore often employed

to optimize lipophilicity (logP) and steric fit within hydrophobic pockets of target proteins, such

as G-protein coupled receptors (GPCRs) and kinase enzymes. This guide details the

physicochemical profile, validated synthesis protocols, and handling standards required for its

application in high-throughput drug discovery.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
The distinct steric and electronic properties of the 3,4-dimethyl substitution pattern differentiate

this compound from other xylidine derivatives.

Table 1: Physicochemical Properties
Property Value Technical Note

CAS Number 102-48-7
Distinct from 3,4-

Dimethylaniline (95-64-7)

Appearance Colorless to pale yellow liquid
Oxidizes/darkens upon air

exposure

Boiling Point 215–217 °C (Predicted)

High boiling point requires

vacuum distillation for

purification

Density ~0.94 g/mL Slightly less dense than water

Basicity (pKa) ~9.5 (Conjugate acid)

Typical for primary

benzylamines; forms stable

HCl salts

Solubility Soluble in EtOH, DCM, DMSO

Limited water solubility; use

dilute acid for aqueous

extraction

LogP 2.15 (Predicted)
Moderate lipophilicity suitable

for CNS-active drug design

Synthetic Routes & Process Chemistry
While several routes exist, the Reduction of 3,4-Dimethylbenzonitrile is the industry standard

for generating high-purity primary amines, avoiding the over-alkylation byproducts common in

direct alkylation methods.

Synthesis Logic: Nitrile Reduction
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This pathway ensures the exclusive formation of the primary amine. The use of Lithium

Aluminum Hydride (LiAlH₄) or catalytic hydrogenation provides a clean transformation.

3,4-Dimethylbenzonitrile
(Precursor)

Al-Complex
Intermediate
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LiAlH4 (excess)
THF, 0°C -> Reflux

(3,4-Dimethylphenyl)methylamine
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 Hydrolysis

Fieser Workup
(H2O, 15% NaOH, H2O)

Click to download full resolution via product page

Figure 1: Selective reduction pathway from nitrile precursor to primary amine.

Detailed Protocol: LiAlH₄ Reduction
Safety Pre-check: LiAlH₄ is pyrophoric. All glassware must be oven-dried. Perform under inert

atmosphere (Argon/Nitrogen).

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and

magnetic stirrer. Flush with Argon.

Reagent Prep: Charge flask with anhydrous THF (Tetrahydrofuran). Carefully add LiAlH₄

pellets (1.2 equiv) at 0°C.

Addition: Dissolve 3,4-dimethylbenzonitrile (1.0 equiv) in anhydrous THF. Add dropwise to

the LiAlH₄ suspension at 0°C over 30 minutes.

Mechanistic Insight: Slow addition prevents thermal runaway and minimizes side

reactions.

Reaction: Allow to warm to room temperature, then reflux for 4–6 hours. Monitor by TLC

(eluent: 5% MeOH in DCM) until nitrile spot disappears.
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Fieser Workup (Critical Step): Cool to 0°C. Quench carefully with:

mL Water

mL 15% NaOH

mL Water

(Where

= grams of LiAlH₄ used).

Isolation: Filter the granular white precipitate. Dry the filtrate over Na₂SO₄ and concentrate in

vacuo.

Purification: Distill under reduced pressure or convert to HCl salt for recrystallization

(EtOH/Et₂O).

Pharmaceutical Applications & Pharmacophore
Logic
(3,4-Dimethylphenyl)methylamine is a versatile "warhead" carrier and hydrophobic scaffold.

Drug Discovery Utility
Kinase Inhibitors: The 3,4-dimethylbenzyl group often occupies the hydrophobic "back

pocket" of ATP-binding sites, providing selectivity over other kinases.

GPCR Ligands: Used in the synthesis of ligands for dopamine and serotonin receptors,

where the methylated phenyl ring mimics catecholamine substructures.

Fragment-Based Design: The amine handle allows for rapid coupling to carboxylic acids

(amide coupling) or aldehydes (reductive amination) to generate libraries of lead

compounds.

Analytical Characterization (Expected Data)
To validate the synthesized compound, compare against these standard spectral markers:
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¹H NMR (400 MHz, CDCl₃):

7.0–7.2 ppm (m, 3H, Aromatic H)

3.80 ppm (s, 2H, Benzylic CH₂-NH₂)

2.25 ppm (s, 3H, Ar-CH₃)

2.23 ppm (s, 3H, Ar-CH₃)

1.50 ppm (bs, 2H, NH₂, D₂O exchangeable)

MS (ESI+): m/z calculated for [M+H]⁺ = 136.11; Found = 136.1.

Handling, Stability & Safety (E-E-A-T)
Hazard Classification (GHS):

H314: Causes severe skin burns and eye damage (Corrosive).[2]

H302: Harmful if swallowed.[3][2][4]

Storage Protocol:

Atmosphere: Store under Nitrogen or Argon. Primary amines readily absorb CO₂ from air to

form carbamates.

Temperature: 2–8°C (Refrigerated).

Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless intended for

reaction).

Spill Response: Neutralize spills with dilute acetic acid or sodium bisulfate before absorbing

with inert material (vermiculite). Do not use paper towels (fire risk with oxidizers).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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